Cas no 630402-22-1 (1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt)

• Product Name: 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt
• CAS No: 630402-22-1
• MF: C₅F₁₁NaO₃S
• MW: 372.09
• CID: 1645372
• Update Time: 2025-05-22

1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, sodiumsalt
• 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, sodium salt (1:1)
• 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt

Experimental Properties

• Melting Point: >300°C
• Solubility: Acetone (Slightly), DMSO (Slightly), Methanol (Slightly), Water (Slightly)

1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives

Additional information on 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt

1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonic Acid Sodium Salt (CAS No: 630402-22-1)

The compound 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-1-pentanesulfonic acid sodium salt (CAS No: 630402-22-1) is a highly fluorinated sulfonic acid salt with significant applications in various industrial and scientific fields. This compound is characterized by its unique chemical structure and properties that make it highly suitable for specialized uses.

Undecafluoro-pentanesulfonic acid sodium salt is a derivative of pentanesulfonic acid with eleven fluorine atoms attached to the carbon chain. The presence of multiple fluorine atoms imparts exceptional stability and chemical resistance to the molecule. This property is particularly valuable in applications where resistance to harsh chemical environments is required.

Recent studies have highlighted the potential of undecafluoro-pentanesulfonic acid sodium salt in advanced materials science. Researchers have explored its use as a precursor for the synthesis of highly fluorinated polymers and surfactants. These materials exhibit excellent thermal stability and low surface energy properties, making them ideal for high-performance coatings and lubricants.

In the field of electronics manufacturing, undecafluoro-pentanesulfonic acid sodium salt has found applications as a cleaning agent due to its strong ion exchange properties and ability to remove contaminants effectively. Its use in semiconductor manufacturing has been validated by recent studies that demonstrate its efficiency in removing organic residues without damaging sensitive electronic components.

The synthesis of undecafluoro-pentanesulfonic acid sodium salt involves a multi-step process that includes fluorination reactions and subsequent neutralization with sodium hydroxide. Recent advancements in fluorination techniques have improved the yield and purity of this compound. These improvements are crucial for maintaining the high performance standards required in its various applications.

From an environmental perspective, the stability of undecafluoro-pentanesulfonic acid sodium salt raises concerns about its persistence in ecosystems. However, recent research indicates that under specific environmental conditions such as high pH levels or microbial activity, this compound can undergo degradation pathways that reduce its environmental impact.

In summary, undecafluoro-pentanesulfonic acid sodium salt (CAS No: 630402-22-1) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and recent advancements in its synthesis and application have solidified its role as an important material in modern science and technology.